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Compound of Interest

Compound Name: 5-Benzofuranmethanamine

Cat. No.: B12360249

Get Quote

Part 1: Substance Identity & Physicochemical Risk
Profile[1]
5-Benzofuranmethanamine is a primary amine attached to a benzofuran scaffold. While often

categorized as a standard organic intermediate, its specific physical properties—specifically its

melting point relative to human body temperature—introduce unique handling risks often

overlooked in automated SDS generation.
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Parameter Technical Specification

CAS Number 37798-08-6

IUPAC Name (1-Benzofuran-5-yl)methanamine

Molecular Formula C₉H₉NO

Molecular Weight 147.18 g/mol

Physical State Solid (White to light yellow crystalline powder)

Melting Point 32–34 °C (89–93 °F)

pKa (Calc.) ~9.5 (Typical for benzylic primary amines)

Storage Condition
2–8 °C, under inert atmosphere

(Argon/Nitrogen)

The "Phase-Change" Hazard
Critical Expert Insight: The melting point of 32–34 °C is slightly below human body temperature

(37 °C).

Risk: Upon contact with warm skin or gloved hands, the solid powder will undergo a phase

transition to a liquid.

Consequence: Liquid amines permeate nitrile and latex gloves significantly faster than

solids. A minor "dust" exposure on a glove can rapidly become a "liquid soak" exposure,

leading to chemical burns or irritation that bypasses standard particulate protection.

Part 2: Hazard Architecture (GHS & Mechanistic
Analysis)
While some suppliers classify this as an Irritant (Category 2), the structural presence of a

primary benzylic amine warrants a precautionary approach treating it as potentially corrosive to

mucous membranes.

GHS Classification & Mechanistic Justification
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Hazard Class Category H-Code Mechanistic Cause

Acute Toxicity (Oral) 4 H302

Bioavailability of the

lipophilic benzofuran

ring facilitates

absorption; amine

group disrupts cellular

pH.

Skin Irritation 2 H315

High pH (alkaline) of

the primary amine

reacts with skin fatty

acids (saponification).

Eye Irritation 2A H319

Basic amines cause

rapid protein

denaturation in

corneal tissue.

STOT - SE 3 H335

Volatility is low, but

dust/aerosol inhalation

irritates the upper

respiratory tract.

Diagram 1: The "Phase-Change" Exposure Risk
This decision matrix illustrates why standard solid-handling protocols fail if the melting point is

ignored.
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Standard Handling (Room Temp 22°C)

Contact Event (Body Temp 37°C)

Substance State:
Solid Powder

Accidental Contact
with Glove/Skin

Spill

Standard PPE:
Nitrile Gloves

Barrier

PHASE TRANSITION
Solid → Liquid

Heat Transfer (>32°C)

Accelerated Permeation
(Liquid Diffusion)

Wetting Effect

Chemical Burn/Irritation

Breakthrough

Click to download full resolution via product page

Caption: Logic flow demonstrating how body heat transforms 5-Benzofuranmethanamine
from a solid hazard to a liquid permeation hazard.

Part 3: Engineering Controls & Personal Protective
Equipment (PPE)
Respiratory & Ventilation[3]
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Engineering Control: All handling of open containers must occur within a certified Chemical

Fume Hood.

Airflow: Maintain face velocity >100 fpm.

Why: Amine vapors (even from solids) can react with atmospheric CO₂ to form carbamates,

altering the reagent's purity and creating fine particulate dusts.

Glove Selection Strategy (The "Double-Glove" Rule)
Due to the melting risk described above, standard single-layer nitrile is insufficient for

prolonged handling.

Primary Layer (Inner): 4 mil Nitrile (Dexterity).

Secondary Layer (Outer): 5-8 mil Nitrile or Neoprene (Chemical Barrier).

Protocol: Immediately change outer gloves if any visible dust accumulates. Do not wait for it

to melt.

Storage & Stability
Temperature: Store at 2–8 °C. Keeping the substance well below its melting point ensures it

remains a free-flowing solid, reducing the risk of accidental spills during weighing.

Atmosphere:Argon or Nitrogen overlay is mandatory.

Chemistry Note: Primary amines greedily absorb CO₂ from the air to form solid carbamate

salts (white crust), which desensitizes the stoichiometry of reactions.

Part 4: Emergency Response Protocols
Diagram 2: Spill Response Workflow (Low-Melting Solid)
Actionable steps for cleaning spills, accounting for the potential to smear/melt.
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Spill Detected Assess Scale:
< 1g vs > 1g

Small Scale (<1g)
Do NOT Wipe

Large Scale (>1g)
Evacuate Hood Area

Cool Area/Surface
(Prevent Melting)

Critical Step

Cover with Dry Sand
or Chem-Pad Scoop (Non-Sparking) Wipe Surface with

Dilute Acetic Acid

Click to download full resolution via product page

Caption: Workflow emphasizing cooling/containment to prevent the substance from melting and

spreading during cleanup.

First Aid Measures
Eye Contact: Immediate irrigation for 15 minutes. Use a pH-neutralizing eye wash if

available, otherwise saline/water. Note: Alkaline burns penetrate deeper than acid burns;

speed is critical.

Skin Contact:

Brush off dry particles gently (do not rub, as friction generates heat and melts the solid).

Rinse with copious water.[1]

Wash with non-abrasive soap.

Inhalation: Move to fresh air. If wheezing occurs (respiratory sensitization), seek medical

attention immediately.

Part 5: Synthesis & Disposal Context
Reaction Safety
When using 5-Benzofuranmethanamine in synthesis (e.g., reductive amination or amide

coupling):

Exotherm Risk: Mixing with acid chlorides or anhydrides will be highly exothermic. Add

electrophiles slowly at 0 °C.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b12360249/docs?utm_src=pdf-body-img#technical-guide-5-benzofuranmethanamine-handling-safety-architecture
https://www.kmpharma.in/download_msds/38552
https://www.benchchem.com/product/b12360249/docs?utm_src=pdf-body#technical-guide-5-benzofuranmethanamine-handling-safety-architecture
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12360249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quenching: Quench reaction mixtures with dilute acid (e.g., 1M HCl) to protonate the amine,

rendering it water-soluble and non-volatile before workup.

Waste Disposal[4]
Category: Basic Organic Waste.

Segregation: Do not mix with oxidizing agents (nitric acid, peroxides) in the waste stream to

prevent formation of explosive N-oxides or hypergolic reactions.

Validation: Verify pH of waste stream is < 9 before closing containers to ensure no free

amine vapors build pressure.

References
National Center for Biotechnology Information (NCBI). (2024). PubChem Compound

Summary for CID 12222453, (1-Benzofuran-5-yl)methanamine. Retrieved from [Link]

European Chemicals Agency (ECHA). (2024). C&L Inventory: Harmonized Classification for

Primary Alkyl Amines. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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